Cas no 103204-16-6 (3-(2-hydroxy-5-methylphenyl)propanenitrile)

• Product Name: 3-(2-hydroxy-5-methylphenyl)propanenitrile
• CAS No: 103204-16-6
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• CID: 6303080
• PubChem ID: 130033823
• Update Time: 2025-07-15

3-(2-hydroxy-5-methylphenyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2-hydroxy-5-methylphenyl)propanenitrile
• EN300-1870120
• 103204-16-6

• Inchi： 1S/C10H11NO/c1-8-4-5-10(12)9(7-8)3-2-6-11/h4-5,7,12H,2-3H2,1H3
• InChI Key： OUBAZJJSOQGDLT-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C)C=C1CCC#N

Computed Properties

• Exact Mass: 161.084063974g/mol
• Monoisotopic Mass: 161.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 44Ų

Additional information on 3-(2-hydroxy-5-methylphenyl)propanenitrile

Professional Introduction to 3-(2-hydroxy-5-methylphenyl)propanenitrile (CAS No. 103204-16-6)

3-(2-hydroxy-5-methylphenyl)propanenitrile, chemically designated as CAS No. 103204-16-6, is a significant compound in the realm of chemical and pharmaceutical research. This compound, featuring a nitrile group and a hydroxyl-substituted aromatic ring, has garnered attention due to its versatile structural properties and potential applications in various scientific domains.

The molecular structure of 3-(2-hydroxy-5-methylphenyl)propanenitrile consists of a benzene ring substituted with a hydroxyl group at the 2-position and a methyl group at the 5-position, attached to a propanenitrile moiety. This unique arrangement imparts distinct chemical reactivity and functionality, making it a valuable intermediate in synthetic chemistry and drug development.

In recent years, there has been growing interest in exploring the pharmacological properties of this compound. The presence of both hydroxyl and nitrile functional groups suggests potential interactions with biological targets, which has prompted extensive research into its biological activity. Studies have indicated that derivatives of this compound may exhibit properties relevant to neuroprotective, anti-inflammatory, and antioxidant effects.

One of the most compelling aspects of 3-(2-hydroxy-5-methylphenyl)propanenitrile is its role as a building block in the synthesis of more complex molecules. Its structural features allow for modifications that can tailor its reactivity for specific applications. For instance, the nitrile group can be hydrolyzed to form an amide or carboxylic acid, while the aromatic ring can undergo various electrophilic or nucleophilic substitutions. These transformations make it an invaluable asset in medicinal chemistry laboratories.

The compound has also been investigated for its potential in material science applications. The combination of aromatic and aliphatic moieties in its structure can contribute to enhanced stability and functionality in polymer formulations. Researchers are exploring its use in developing novel materials with improved mechanical properties and chemical resistance.

The synthesis of CAS No. 103204-16-6 involves multi-step organic reactions that highlight the compound's synthetic utility. The process typically begins with the preparation of the hydroxymethyl-substituted benzene derivative, followed by cyanation to introduce the nitrile group. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity.

In academic research, this compound has been used as a reference standard for analytical methods development. Its well-defined structure and purity make it an ideal candidate for method validation studies in high-performance liquid chromatography (HPLC) and gas chromatography (GC). These studies ensure that analytical techniques are reliable and accurate for measuring similar compounds in complex mixtures.

The pharmaceutical industry has taken note of the potential therapeutic applications of derivatives of 3-(2-hydroxy-5-methylphenyl)propanenitrile. Preclinical studies have demonstrated promising results in models of neurodegenerative diseases, where the compound's ability to cross the blood-brain barrier may be advantageous. Additionally, its anti-inflammatory properties have been investigated in conditions such as rheumatoid arthritis, suggesting potential as a lead compound for new drug development.

The environmental impact of synthesizing and using this compound is also a consideration in modern research. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. These sustainable practices align with global initiatives to promote environmentally responsible chemistry.

In conclusion, 3-(2-hydroxy-5-methylphenyl)propanenitrile (CAS No. 103204-16-6) is a multifaceted compound with significant implications in pharmaceuticals, materials science, and analytical chemistry. Its unique structural features offer opportunities for innovative research across multiple disciplines. As scientific understanding advances, it is likely that new applications for this compound will continue to emerge, further solidifying its importance in the chemical community.